Cas no 1105226-32-1 (2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide)

• Product Name: 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide
• CAS No: 1105226-32-1
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 5388025
• Update Time: 2025-05-26

2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(3-phenylpropyl)acetamide
• 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide

• Inchi： 1S/C23H24N4O4/c1-30-18-11-16-17(12-19(18)31-2)26-22-21(16)25-14-27(23(22)29)13-20(28)24-10-6-9-15-7-4-3-5-8-15/h3-5,7-8,11-12,14,26H,6,9-10,13H2,1-2H3,(H,24,28)
• InChI Key： MFCYOLIOTWYJTO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2N=CN(CC(NCCCC3=CC=CC=C3)=O)C(=O)C1=2

Additional information on 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide

Introduction to 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide (CAS No. 1105226-32-1)

The compound 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide, identified by its CAS number 1105226-32-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrimido[5,4-b]indole scaffold, a structural motif renowned for its diverse biological activities and pharmacological potential. The presence of 7,8-dimethoxy and 4-oxo substituents enhances its electronic properties and binding affinity to biological targets, making it a promising candidate for further therapeutic development.

Recent research in the domain of molecular pharmacology has highlighted the importance of pyrimido[5,4-b]indole derivatives in modulating various disease pathways. Studies have demonstrated that these compounds exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative disorders. The N-(3-phenylpropyl)acetamide moiety in this molecule contributes to its solubility and bioavailability, facilitating its absorption and distribution within biological systems. This feature is particularly crucial for drug candidates intended for oral administration or systemic delivery.

One of the most compelling aspects of 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide is its interaction with biological targets at the molecular level. The pyrimido[5,4-b]indole core is known to bind with high affinity to proteins such as kinases and transcription factors. For instance, derivatives of this scaffold have shown promise in inhibiting Janus kinases (JAKs), which play a pivotal role in immune responses and hematological malignancies. The 7,8-dimethoxy group further fine-tunes the binding interactions by modulating the electron density of the heterocycle, enhancing its ability to dock into the active sites of target proteins.

The acetamide functional group at the nitrogen atom not only influences the compound's solubility but also contributes to its metabolic stability. This balance between solubility and stability is critical for developing drugs that can withstand enzymatic degradation while maintaining efficacy upon administration. Additionally, the 3-phenylpropyl side chain introduces hydrophobic interactions that can improve binding affinity to hydrophobic pockets in protein targets. These structural features collectively contribute to the compound's potential as a therapeutic agent.

In vitro studies have begun to unravel the pharmacological profile of 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide. Initial assays have revealed modest inhibitory activity against certain kinases and enzymes associated with cancer cell proliferation. The compound's ability to disrupt signaling pathways involved in tumor growth makes it an attractive candidate for further investigation in oncology research. Furthermore, preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, indicating a favorable safety profile.

The integration of computational chemistry and high-throughput screening has accelerated the discovery of novel bioactive molecules like this one. Molecular docking simulations have been employed to predict binding modes and affinities between 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide and target proteins. These simulations have guided medicinal chemists in optimizing substituents and improving potency while minimizing off-target effects. The synergy between experimental validation and computational modeling has been instrumental in refining lead compounds into viable drug candidates.

Future directions in research may involve exploring analogs of this compound with modified substitution patterns or different linking groups. By systematically varying structural elements such as the phenylpropyl chain or introducing additional functional groups like halogens or alkynes, researchers can fine-tune pharmacokinetic properties and enhance therapeutic efficacy. Additionally, exploring prodrug formulations could improve bioavailability and reduce formulation challenges associated with heterocyclic compounds.

The development of novel therapeutic agents requires a multidisciplinary approach that combines expertise in organic synthesis, pharmacology, biochemistry, and computational biology. The compound 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(3-phenylpropyl)acetamide exemplifies how advances in synthetic chemistry can yield promising candidates for treating complex diseases. Its unique structural features make it a valuable tool for investigating disease mechanisms and developing next-generation therapeutics.